N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C18H16ClN3O3/c1-2-16-21-18(25-22-16)12-4-3-5-15(10-12)24-11-17(23)20-14-8-6-13(19)7-9-14/h3-10H,2,11H2,1H3,(H,20,23)
• InChI Key: WLYHVUSNNANYRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=CC=C2)OCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as OXA-239, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is thought to involve the modulation of GABAergic neurotransmission. Specifically, N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to enhance the activity of GABA-A receptors, which are the primary targets of benzodiazepines and other anxiolytic drugs. This enhancement of GABA-A receptor activity has been shown to have anxiolytic and sedative effects.
Biochemical and Physiological Effects:
In addition to its effects on the GABAergic system, N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to have a variety of other biochemical and physiological effects. For example, it has been shown to modulate the activity of ion channels and transporters, including the NMDA receptor and the serotonin transporter. N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in lab experiments is its high potency and selectivity for GABA-A receptors. This makes it a useful tool for studying the role of GABAergic neurotransmission in various physiological processes. However, one limitation of using N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is that its effects may be dependent on the experimental conditions, such as the concentration of the compound and the specific cell type or tissue being studied.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One area of interest is the study of its effects on neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to explore its potential therapeutic use. Another area of interest is the development of novel compounds based on the structure of N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, which may have improved potency and selectivity for GABA-A receptors. Finally, further research is needed to fully understand the mechanism of action of N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide involves a multi-step process that begins with the synthesis of 3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenol, which is then coupled with 4-chlorophenylacetic acid to form the intermediate product. This intermediate is then reacted with 1,3-dimethyl-2-imidazolidinone to yield the final product, N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. The synthesis of N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been reported in several scientific journals and has been found to be a reliable and reproducible method.

Scientific Research Applications

N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been studied for its potential use in a variety of scientific research applications. One area of research that has received significant attention is the study of its effects on the central nervous system. N-(4-chlorophenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to have a modulatory effect on the GABAergic system, which is involved in the regulation of anxiety, sleep, and other physiological processes.